Cas no 10036-20-1 (Ethyl 3-(3-cyanophenyl)propanoate)

• Product Name: Ethyl 3-(3-cyanophenyl)propanoate
• CAS No: 10036-20-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 118316
• PubChem ID: 11849912
• Update Time: 2025-04-18

Ethyl 3-(3-cyanophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-cyanophenyl)propanoate
• Benzenepropanoic acid,3-cyano-, ethyl ester
• 3-(3-cyanophenyl)propanoic acid ethyl ester
• m-Cyano-hydrozimtsaeure-ethylester
• 10036-20-1
• MB05777
• DTXSID70474395
• AKOS015151964
• SCHEMBL6881434

• Inchi： 1S/C12H13NO2/c1-2-15-12(14)7-6-10-4-3-5-11(8-10)9-13/h3-5,8H,2,6-7H2,1H3
• InChI Key： PWFWAGCVZPXYFZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.05398